molecular formula Ge3H5K3O10 B577316 Germanium potassium hydroxide oxide (Ge7K3(OH)O15) CAS No. 12195-29-8

Germanium potassium hydroxide oxide (Ge7K3(OH)O15)

Cat. No.: B577316
CAS No.: 12195-29-8
M. Wt: 500.215
InChI Key: UXHZWABDFUDTTQ-UHFFFAOYSA-I
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Germanium potassium hydroxide oxide (Ge7K3(OH)O15), also known as Germanium potassium hydroxide oxide (Ge7K3(OH)O15), is a useful research compound. Its molecular formula is Ge3H5K3O10 and its molecular weight is 500.215. The purity is usually 95%.
BenchChem offers high-quality Germanium potassium hydroxide oxide (Ge7K3(OH)O15) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Germanium potassium hydroxide oxide (Ge7K3(OH)O15) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

12195-29-8

Molecular Formula

Ge3H5K3O10

Molecular Weight

500.215

IUPAC Name

tripotassium;germanium(4+);oxygen(2-);pentahydroxide

InChI

InChI=1S/3Ge.3K.5H2O.5O/h;;;;;;5*1H2;;;;;/q3*+4;3*+1;;;;;;5*-2/p-5

InChI Key

UXHZWABDFUDTTQ-UHFFFAOYSA-I

SMILES

[OH-].[OH-].[OH-].[OH-].[OH-].[O-2].[O-2].[O-2].[O-2].[O-2].[K+].[K+].[K+].[Ge+4].[Ge+4].[Ge+4]

Synonyms

tripotassium germanate

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.